Cas no 374553-32-9 (2-(propan-2-yl)-1,3-oxazole)

• Product Name: 2-(propan-2-yl)-1,3-oxazole
• CAS No: 374553-32-9
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD19347074
• CID: 4650112
• PubChem ID: 21650900
• Update Time: 2025-06-10

2-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyloxazole
• 2-propan-2-yl-1,3-oxazole
• 2-Isopropyl-oxazole
• 2-(propan-2-yl)-1,3-oxazole

• MDL： MFCD19347074
• Inchi： 1S/C6H9NO/c1-5(2)6-7-3-4-8-6/h3-5H,1-2H3
• InChI Key： LCIOLMRKUOHMSW-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C)C

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 2-(propan-2-yl)-1,3-oxazole

Introduction to 2-(Propan-2-yl)-1,3-oxazole (CAS No. 374553-32-9)

2-(Propan-2-yl)-1,3-oxazole, also known by its CAS number 374553-32-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,3-oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The unique structural features of 2-(Propan-2-yl)-1,3-oxazole make it a valuable building block for the synthesis of various biologically active molecules.

The chemical structure of 2-(Propan-2-yl)-1,3-oxazole consists of an isopropyl group attached to the 2-position of the 1,3-oxazole ring. This configuration imparts specific physical and chemical properties that are advantageous in various applications. For instance, the isopropyl substituent enhances the lipophilicity of the molecule, which can be crucial for improving the bioavailability and cellular permeability of drug candidates.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2-(Propan-2-yl)-1,3-oxazole. Research has shown that compounds derived from this scaffold exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have sparked interest in exploring 2-(Propan-2-yl)-1,3-oxazole as a lead compound for drug discovery and development.

One notable area of research involves the use of 2-(Propan-2-yl)-1,3-oxazole-based derivatives in the treatment of inflammatory diseases. Studies have demonstrated that these compounds can effectively inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes them promising candidates for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to their anti-inflammatory properties, 2-(Propan-2-yl)-1,3-oxazole-derived compounds have shown promise in combating microbial infections. Research has identified several derivatives with potent antibacterial and antifungal activities against a variety of pathogens. These findings are particularly relevant in light of the growing global concern over antibiotic resistance. By developing new antimicrobial agents based on the 2-(Propan-2-yl)-1,3-oxazole scaffold, researchers aim to address this critical issue and provide alternative treatment options.

The anticancer potential of 2-(Propan-2-yl)-1,3-oxazole-based compounds has also been extensively studied. Preclinical studies have demonstrated that these molecules can selectively target cancer cells while sparing normal cells. Mechanistically, they have been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation through various pathways. For example, some derivatives can disrupt microtubule dynamics, leading to mitotic arrest and cell death. Others may interfere with signaling pathways involved in cancer cell survival and metastasis.

Beyond its direct biological activities, 2-(Propan-2-yl)-1,3-oxazole has also found applications as a synthetic intermediate in organic synthesis. Its reactivity and stability make it a useful starting material for constructing more complex molecular architectures. Chemists have developed efficient synthetic routes to access this compound and its derivatives, enabling the rapid exploration of structure–activity relationships (SAR) in drug discovery programs.

In conclusion, 2-(Propan-2-yl)-1,3-oxazole (CAS No. 374553-32-9) is a multifaceted compound with a broad range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and potential uses, it is likely that new opportunities will emerge for improving human health through innovative drug discovery efforts.